Cas no 860609-30-9 (3-(2-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-(2-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 860609-30-9
• MF: C₁₁H₆ClF₃N₂O₂
• MW: 290.625751972198
• MDL: MFCD04124035
• CID: 5229086
• Update Time: 2026-03-07

3-(2-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• MDL： MFCD04124035
• Inchi： 1S/C11H6ClF3N2O2/c12-6-3-1-2-4-7(6)17-9(18)5-8(11(13,14)15)16-10(17)19/h1-5H,(H,16,19)
• InChI Key： CEIZYPVEFJZGNG-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(F)(F)F)=CC(=O)N1C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3-(2-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Recent Advances in the Study of 3-(2-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 860609-30-9)

3-(2-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 860609-30-9) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a bioactive molecule, particularly in the context of enzyme inhibition and therapeutic agent development. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

The compound belongs to the tetrahydropyrimidine class, which is known for its diverse pharmacological activities. The presence of a chlorophenyl group and a trifluoromethyl moiety in its structure enhances its bioactivity and metabolic stability. Recent synthetic approaches have optimized the yield and purity of 3-(2-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, making it more accessible for further biological evaluation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity.

In vitro studies have demonstrated that 3-(2-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits potent inhibitory effects on specific enzymes, such as dihydroorotate dehydrogenase (DHODH), which is a key target in autoimmune diseases and cancer. The compound's mechanism of action involves competitive binding to the enzyme's active site, thereby disrupting its catalytic activity. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting DHODH-related pathologies.

Further pharmacological evaluations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable oral bioavailability and moderate plasma protein binding, which are promising attributes for drug development. However, challenges such as potential hepatotoxicity and metabolic instability under certain conditions warrant further investigation. Structural modifications are being explored to enhance its safety profile while retaining its bioactivity.

Recent collaborations between academic and industrial researchers have accelerated the translation of these findings into preclinical studies. Animal models of autoimmune diseases, such as rheumatoid arthritis, have shown encouraging results when treated with derivatives of 3-(2-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. These studies underscore the compound's potential as a therapeutic agent, pending further optimization and clinical validation.

In conclusion, 3-(2-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 860609-30-9) represents a promising candidate for drug development, with demonstrated enzyme inhibitory activity and therapeutic potential. Ongoing research efforts are focused on addressing its pharmacological limitations and expanding its applications. This compound exemplifies the intersection of chemical synthesis and biological discovery, offering new avenues for treating complex diseases.